Cas no 2034207-42-4 (2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide
• CAS No: 2034207-42-4
• MF: C₁₈H₁₅N₅OS
• MW: 349.409601449966
• CID: 5375791
• Update Time: 2025-06-23

2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzotriazol-1-yl)-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]acetamide
• 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide

• Inchi： 1S/C18H15N5OS/c24-17(12-23-15-7-2-1-6-14(15)21-22-23)20-11-13-5-3-9-19-18(13)16-8-4-10-25-16/h1-10H,11-12H2,(H,20,24)
• InChI Key： SOZVHMNJFKQXJB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1SC=CC=1)(=O)CN1C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide

Introduction to 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034207-42-4)

2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide, with the CAS number 2034207-42-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a benzotriazole moiety with a thiophene and pyridine framework. The integration of these functional groups endows the molecule with a range of potential biological activities and therapeutic applications.

The benzotriazole moiety is known for its excellent chelating properties and its ability to form stable complexes with various metal ions. This characteristic makes it particularly useful in the development of metal-based drugs and imaging agents. Additionally, benzotriazoles have been shown to exhibit antioxidant and anti-inflammatory properties, which can be beneficial in the treatment of various diseases.

The thiophene and pyridine moieties are also significant components of this compound. Thiophenes are heterocyclic compounds that are widely used in the synthesis of pharmaceuticals due to their diverse biological activities, including antiviral, antibacterial, and anticancer properties. Pyridines, on the other hand, are nitrogen-containing heterocycles that are commonly found in many biologically active molecules. They are known for their ability to modulate various biological processes and have been extensively studied for their potential therapeutic applications.

Recent research has focused on the synthesis and biological evaluation of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide. Studies have shown that this compound exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways. For instance, it has been reported to effectively inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the production of prostaglandins, key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide has also shown promising results in preclinical studies as an anticancer agent. Research has demonstrated that it can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for potential cancer therapeutics, as it can minimize adverse side effects associated with conventional chemotherapy.

The unique combination of functional groups in this compound also suggests potential applications in other therapeutic areas. For example, the presence of the benzotriazole moiety may confer antioxidant properties that could be beneficial in treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, the thiophene and pyridine moieties may contribute to the compound's ability to modulate specific receptors or enzymes involved in these diseases.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have indicated that 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target site within the body and exert its intended therapeutic effects.

To further explore the potential of this compound, ongoing research is focusing on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions of the compound with its target proteins. These studies aim to provide insights into the structure-function relationships and guide the rational design of more effective derivatives.

In conclusion, 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034207-42-4) represents a promising candidate for further development as a therapeutic agent. Its unique molecular structure and multifaceted biological activities make it an intriguing subject for continued research in medicinal chemistry and pharmaceutical science. As more data becomes available from ongoing studies, it is anticipated that this compound will contribute significantly to the advancement of drug discovery and development efforts.